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Compound of Interest

Compound Name: Jte-607

Cat. No.: B1662373 Get Quote

Technical Support Center: JTE-607
This guide provides troubleshooting advice and frequently asked questions (FAQs) for

researchers using JTE-607, with a focus on understanding and minimizing potential toxicity in

non-cancerous cells.

Frequently Asked Questions (FAQs) &
Troubleshooting
Q1: What is the mechanism of action for JTE-607?

A1: JTE-607 is a prodrug that is metabolically activated within the cell. The cellular enzyme

carboxylesterase 1 (CES1) hydrolyzes JTE-607 into its active form, referred to as Compound

2.[1][2] This active compound directly targets and inhibits Cleavage and Polyadenylation

Specificity Factor Subunit 3 (CPSF3, also known as CPSF73).[3][4] CPSF3 is a critical RNA

endonuclease responsible for the 3'-end processing of messenger RNA precursors (pre-

mRNAs).[3][4] By inhibiting CPSF3, JTE-607 causes an accumulation of unprocessed pre-

mRNAs, disrupting gene expression.[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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